Cas no 93604-02-5 ((5S)-1,7-bis(3,4-dihydroxyphenyl)-5-hydroxyheptan-3-one)

• Product Name: (5S)-1,7-bis(3,4-dihydroxyphenyl)-5-hydroxyheptan-3-one
• CAS No: 93604-02-5
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 1997731
• PubChem ID: 13347317
• Update Time: 2025-04-21

(5S)-1,7-bis(3,4-dihydroxyphenyl)-5-hydroxyheptan-3-one Chemical and Physical Properties

Names and Identifiers

• (5S)-1,7-bis(3,4-dihydroxyphenyl)-5-hydroxyheptan-3-one
• (5S)-1,7-bis(3,4-dihydroxyphenyl)-5-hydroxyheptane-3-one
• (5S)-1,7-bis-(3,4-dihydroxyphenyl)-5-hydroxyheptane-3-one
• (S)-form-Hirsutanonol
• (±)-form-Hirsutanonol
• hirsutanonol
• 1,7-Bis(3,4-dihydroxyphenyl)-5-hydroxy-3-heptanone
• DTXSID301229577
• 1,7-Bis(3,4-dihydroxyphenyl)-5-hydroxyheptan-3-one
• SCHEMBL13250104
• Hirsutal
• 3-Heptanone, 1,7-bis(3,4-dihydroxyphenyl)-5-hydroxy-, (S)-; (5S)-1,7-Bis(3,4-dihydroxyphenyl)-5-hydroxy-3-heptanone; (5S)-Hirsutanonol
• 93604-02-5
• DA-54002

• Inchi： 1S/C19H22O6/c20-14(5-1-12-3-7-16(22)18(24)9-12)11-15(21)6-2-13-4-8-17(23)19(25)10-13/h3-4,7-10,14,20,22-25H,1-2,5-6,11H2
• InChI Key： MVIYWFBLVAFZID-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1C=CC(=C(C=1)O)O)=O)CCC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 346.14163842g/mol
• Monoisotopic Mass: 346.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids